molecular formula C14H22ClN3 B8333442 1-(4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-2-yl)-N,N-dimethylethanamine

1-(4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-2-yl)-N,N-dimethylethanamine

Cat. No.: B8333442
M. Wt: 267.80 g/mol
InChI Key: ORBQSDJASLQJPG-UHFFFAOYSA-N
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Description

1-(4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-2-yl)-N,N-dimethylethanamine is a useful research compound. Its molecular formula is C14H22ClN3 and its molecular weight is 267.80 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H22ClN3

Molecular Weight

267.80 g/mol

IUPAC Name

1-(4-chloro-6,6-dimethyl-7,8-dihydro-5H-quinazolin-2-yl)-N,N-dimethylethanamine

InChI

InChI=1S/C14H22ClN3/c1-9(18(4)5)13-16-11-6-7-14(2,3)8-10(11)12(15)17-13/h9H,6-8H2,1-5H3

InChI Key

ORBQSDJASLQJPG-UHFFFAOYSA-N

Canonical SMILES

CC(C1=NC2=C(CC(CC2)(C)C)C(=N1)Cl)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-[1-(dimethylamino)ethyl]-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-4-ol (50 mg, 0.20 mmol) in a mixture of chloroform (1.5 mL) and phosphorous oxychloride (0.5 mL) was heated to reflux for 90 minutes. After cooling to room temperature the reaction mixture was concentrated and the residue was partitioned between saturated aqueous sodium bicarbonate (20 mL) and ethyl acetate (20 mL). The mixture was stirred for 15 minutes and pH was maintained above 7 by the addition of solid sodium bicarbonate. The organic layer was separated and washed with water (10 mL) and brine, dried over sodium sulfate, filtered and concentrated to give 1-(4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-2-yl)-N,N-dimethylethanamine (46 mg, 85%). MS (EI) for C14H22ClN3: 268 (MH+).
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One

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